Cas no 106584-14-9 (2-(Furan-2-yl)phenol)

• Product Name: 2-(Furan-2-yl)phenol
• CAS No: 106584-14-9
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• MDL: MFCD06802855
• CID: 2624192
• PubChem ID: 11423745
• Update Time: 2025-10-17

2-(Furan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(Furan-2-yl)phenol
• AKOS004116769
• Phenol, 2-(2-furanyl)-
• BS-30022
• DTXSID40465356
• SB61289
• CS-0208177
• 2-(2-furyl)phenol
• furyl--phenol
• 106584-14-9
• SCHEMBL8658064
• MFCD06802855

• MDL： MFCD06802855
• Inchi： 1S/C10H8O2/c11-9-5-2-1-4-8(9)10-6-3-7-12-10/h1-7,11H
• InChI Key： HMSYRKLORAGEJP-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CC=CC=1O

Computed Properties

• Exact Mass: 160.052429494Da
• Monoisotopic Mass: 160.052429494Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.4Ų

Additional information on 2-(Furan-2-yl)phenol

2-(Furan-2-yl)phenol: A Comprehensive Overview

The compound 2-(Furan-2-yl)phenol (CAS No. 106584-14-9) is a fascinating molecule with significant potential in the field of biomedical research and pharmaceutical development. This compound belongs to the class of aromatic heterocyclic compounds, characterized by its unique structure that combines a phenol group with a furan moiety. The integration of these functional groups renders 2-(Furan-2-yl)phenol a promising candidate for various biomedical applications, including antioxidant therapy, anti-inflammatory treatments, and oncology research.

Recent studies have highlighted the potential of furan derivatives as bioactive compounds due to their ability to modulate cellular pathways involved in disease progression. The 2-position substitution on the furan ring, coupled with the phenol group, creates a molecule with distinct pharmacokinetic properties and enhanced bioavailability. This structural feature makes 2-(Furan-2-yl)phenol particularly interesting for researchers exploring targeted drug delivery systems and precision medicine.

One of the most notable aspects of 2-(Furan-2-yl)phenol is its antioxidant activity. Antioxidants are crucial in combating oxidative stress, which is implicated in a wide range of diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. The compound's ability to scavenge free radicals makes it a valuable candidate for therapeutic interventions aimed at mitigating oxidative damage. Moreover, the furan moiety has been shown to enhance the molecule's stability and efficacy in biological environments.

Recent advancements in drug delivery systems have further expanded the potential of 2-(Furan-2-yl)phenol. Researchers are exploring its incorporation into nanoparticle-based formulations and liposomal drug carriers, which could significantly improve its pharmacokinetics and biodistribution. These innovations are particularly relevant for applications in oncology, where targeted delivery of anticancer agents is critical for minimizing systemic toxicity and enhancing therapeutic efficacy.

Another area of active research involving 2-(Furan-2-yl)phenol is its role as a modulator of inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including arthritis, cardiovascular disease, and cancer. The compound's ability to inhibit key inflammatory mediators, such as COX-2 enzymes and NF-κB signaling, positions it as a potential candidate for anti-inflammatory drug development. Preclinical studies have demonstrated its efficacy in reducing inflammation in various animal models, paving the way for further exploration in clinical settings.

Furthermore, 2-(Furan-2-yl)phenol has shown promising results in cancer research. Its ability to induce apoptosis in cancer cells while sparing normal cells makes it a compelling candidate for anticancer drug development. Recent studies have focused on its effects on cell cycle regulation, mitochondrial dynamics, and autophagy pathways, which are critical for tumor growth and survival. These findings underscore the compound's potential as a novel therapeutic agent in the fight against cancer.

Given its unique structure and diverse biological activities, 2-(Furan-2-yl)phenol offers a wealth of opportunities for biomedical innovation. Its applications span from preclinical research to drug development, making it a valuable tool for scientists and researchers in the field. As our understanding of its mechanisms continues to evolve, so too does its potential as a therapeutic agent for a variety of diseases.

In conclusion, 2-(Furan-2-yl)phenol is a compound of great interest in the biomedical sciences. Its combination of aromatic heterocyclic structure, antioxidant properties, and anti-inflammatory activity positions it as a versatile candidate for therapeutic applications. With ongoing research and development, this molecule holds promise for addressing unmet medical needs and advancing the field of biomedical engineering.